2-[(3,5-dimethoxyphenyl)methylene]-6-hydroxy-3(2H)-benzofuranone

• Molecular Formula: C17H14O5
• Molecular Weight: 298.29 g/mol
• IUPAC Name: 2-[(3,5-dimethoxyphenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C17H14O5/c1-20-12-5-10(6-13(9-12)21-2)7-16-17(19)14-4-3-11(18)8-15(14)22-16/h3-9,18H,1-2H3
• InChI Key: GSVOFGLOXPEEQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)O)OC

Description

2-[(3,5-dimethoxyphenyl)methylene]-6-hydroxy-3(2H)-benzofuranone is a useful research compound. Its molecular formula is C17H14O5 and its molecular weight is 298.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After 6-hydroxy-2H-benzofuran-3-one 1 g and 3,5-dimethoxybenzaldehyde 1.23 g were dissolved in methanol 75 ml, concentrated hydrochloric acid 50 ml was added, and the mixture was refluxed for 1.5 hours. The solution was cooled to room temperature, and precipitated crystals were filtered and dried over phosphorous pentoxide at a temperature of 60° C. for four hours under reduced pressure to obtain the desired compound 1.42 g.